methyl 4-benzyl-6-(4-chlorophenyl)-1,3-dioxohexahydro-1H-furo[3,4-c]pyrrole-4-carboxylate

• IUPAC Name: methyl 4-benzyl-6-(4-chlorophenyl)-1,3-dioxo-3a,5,6,6a-tetrahydrofuro[3,4-c]pyrrole-4-carboxylate
• InChI: InChI=1S/C21H18ClNO5/c1-27-20(26)21(11-12-5-3-2-4-6-12)16-15(18(24)28-19(16)25)17(23-21)13-7-9-14(22)10-8-13/h2-10,15-17,23H,11H2,1H3
• InChI Key: AALQLXOJVZHYOM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(C2C(C(N1)C3=CC=C(C=C3)Cl)C(=O)OC2=O)CC4=CC=CC=C4
• Molecular Formula: C21H18ClNO5
• Molecular Weight: 399.8 g/mol

Description

Pyrrole derivatives, which this compound is, are known to possess a diverse range of biological activities. They are considered potential sources of biologically active compounds and can be found in many natural products.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various techniques. For instance, the IR spectrum and NMR spectrum can provide information about the functional groups present in the compound.

Scientific Research Applications

Anticancer Properties

• The compound’s structural features make it a candidate for investigating its effects on cancer cells. Researchers can explore its cytotoxicity, apoptosis-inducing properties, and potential as an anticancer agent. .

Antimicrobial Activity

• Investigating the compound’s antibacterial and antifungal properties is essential. Researchers can assess its efficacy against various pathogens, including drug-resistant strains. .

Anti-Inflammatory Potential

• Inflammation plays a crucial role in various diseases. Researchers can explore whether this compound exhibits anti-inflammatory effects. .

Neuroprotective Effects

• Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, require effective treatments. Investigating whether this compound has neuroprotective properties could lead to new therapeutic options. .

Metabolic Disorders and Obesity

• Given the compound’s structure, it might influence metabolic pathways. Researchers can explore its effects on lipid metabolism, glucose homeostasis, and adipogenesis. .

Synthetic Methodology Development

• Beyond its biological applications, researchers can focus on developing novel synthetic methods to access this compound. .

Mechanism of Action

The mechanism of action of a compound depends on its biological activity. For example, some pyrrole derivatives have shown neuroprotective and anti-inflammatory properties through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Safety and Hazards

The safety and hazards of a compound depend on its structure and biological activity. Some pyrrole derivatives are known to have biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more.

Future Directions

Due to the diversity of pyrrole derivatives in the therapeutic response profile, many researchers have been working to explore this skeleton to its maximum potential against several diseases or disorders. This compound, being a pyrrole derivative, could also be a subject of future research in this direction.